Cas no 151021-42-0 (2-(Piperazin-1-yl)nicotinonitrile)

• Product name: 2-(Piperazin-1-yl)nicotinonitrile
• CAS No: 151021-42-0
• MF: C₄₀H₃₀N₁₀O₂
• MW: 188.22908
• CID: 99726
• PubChem ID: 2737203

2-(Piperazin-1-yl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2,2'-[1,4-piperazinediylbis[(5-cyano-6-ethoxy-4-phenyl-2,3-pyridinediyl)methylidyne]]bis-(9CI)
• 2-(1-Piperazinyl)nicotinonitrile
• 1-(3-CYANO-2-PYRIDINYL)PIPERAZINE
• 2-(Piperazin-1-yl)-3-pyridinecarbonitrile
• 2-Piperazin-1-ylnicotinonitrile
• 1-(3-cyano-2-pyridyl)piperazine
• F2147-0227
• 2-(piperazin-1-yl)nicotinonitrile
• 1-[2-(3-cyanopyridyl)]piperazine
• 1-(3-Cyano-2-Pyridine)piperazine
• 2-Piperazin-1-yl-nicotinonitrile
• 2-(1-piperazinyl)-3-pyridine carbonitrile
• 49O
• DTXSID201005241
• NC-0712
• EN300-24317
• Q27454531
• 2(1-piperazinyl)-nicotinonitrile
• CHEMBL48137
• 3-cyano-2-piperazinylpyridine
• 151021-42-0
• QSMNQUURWIAXAA-UHFFFAOYSA-N
• BB 0248257
• 2-piperazinonicotinonitrile
• GS0773
• BDBM50027015
• SCHEMBL232897
• 84951-44-0
• Z182952438
• 2-piperazinonicotinonitrile, AldrichCPR
• MFCD00190248
• 2-piperazin-1-ylpyridine-3-carbonitrile
• 2-(Piperazin-1-Yl)Pyridine-3-Carbonitrile
• FT-0608381
• 1-(3-Cyanopyridin-2-yl)piperazine
• J-510280
• A841021
• 2-(1-Piperazinyl)-3-pyridinecarbonitrile
• AKOS000123084
• 1-(2-(3-cyanopyridyl))piperazine
• F30174
• 1-(2-(3-cyanopyridyl))-piperazine
• 2-(Piperazin-1-yl)nicotinonitrile

• Inchi： InChI=1S/C10H12N4/c11-8-9-2-1-3-13-10(9)14-6-4-12-5-7-14/h1-3,12H,4-7H2
• InChI Key： QSMNQUURWIAXAA-UHFFFAOYSA-N
• SMILES： N#CC1=CC=CN=C1N1CCNCC1

Computed Properties

• Exact Mass: 188.10636
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų
• XLogP3: 0.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 105-107 °C
• Boiling Point: 388.0±37.0 °C at 760 mmHg
• Flash Point: 188.4±26.5 °C
• PSA: 51.95
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(Piperazin-1-yl)nicotinonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines